Cas no 825-21-8 (4-(hydroxymethyl)-2-methylpyridine-3,5-diol)
825-21-8 structure
Product Name:4-(hydroxymethyl)-2-methylpyridine-3,5-diol
CAS No:825-21-8
MF:C7H10ClNO3
MW:191.612201213837
CID:987889
PubChem ID:24190254
Update Time:2025-04-20
4-(hydroxymethyl)-2-methylpyridine-3,5-diol Chemical and Physical Properties
Names and Identifiers
-
- 4-(hydroxymethyl)-2-methylpyridine-3,5-diol
- 4-(hydroxymethyl)-2-methylpyridine-3,5-diol,hydrochloride
- 825-21-8
- 4-(Hydroxymethyl)-2-methylpyridine-3,5-diol--hydrogen chloride (1/1)
- NSC-104957
- DTXSID00637779
- NSC104957
- 4-(hydroxymethyl)-2-methyl-pyridine-3,5-diol
- DS-014587
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- Inchi: 1S/C7H9NO3.ClH/c1-4-7(11)5(3-9)6(10)2-8-4;/h2,9-11H,3H2,1H3;1H
- InChI Key: UGVMUEDWFRTGJJ-UHFFFAOYSA-N
- SMILES: Cl.OC1C(C)=NC=C(C=1CO)O
Computed Properties
- Exact Mass: 191.035
- Monoisotopic Mass: 191.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.6A^2
Experimental Properties
- Density: 1.415
- Boiling Point: 516.1°C at 760 mmHg
- Flash Point: 265.9°C
- Refractive Index: 1.637
- PSA: 73.58000
- LogP: 1.09550
4-(hydroxymethyl)-2-methylpyridine-3,5-diol Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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